Cas no 1164473-39-5 ((E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide)

• Product Name: (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide
• CAS No: 1164473-39-5
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5906534
• PubChem ID: 5344717
• Update Time: 2025-05-22

(E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide
• 2-Propenamide, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-[(tetrahydro-2-furanyl)methyl]-, (2E)-
• AKOS000526818
• AKOS016288718
• 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-[(oxolan-2-yl)methyl]prop-2-enamide
• NCGC00098760-01
• 2-CYANO-3-(4-HYDROXY-3-METHOXYPHENYL)-N-(TETRAHYDRO-2-FURANYLMETHYL)ACRYLAMIDE
• HMS1796O20
• SMR000171701
• (2E)-2-CYANO-3-(4-HYDROXY-3-METHOXYPHENYL)-N-[(OXOLAN-2-YL)METHYL]PROP-2-ENAMIDE
• Z44330105
• MLS000553776
• 1164473-39-5
• 2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-N-(tetrahydro-furan-2-ylmethyl)-acrylamide
• HMS2532G05
• EN300-18154972
• CHEMBL1351329

• Inchi： 1S/C16H18N2O4/c1-21-15-8-11(4-5-14(15)19)7-12(9-17)16(20)18-10-13-3-2-6-22-13/h4-5,7-8,13,19H,2-3,6,10H2,1H3,(H,18,20)/b12-7+
• InChI Key： LQVCHKCWPQGZJX-KPKJPENVSA-N
• SMILES： C(NCC1CCCO1)(=O)/C(/C#N)=C/C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6Ų

Additional information on (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide

Compound CAS No 1164473-39-5: (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide

The compound CAS No 1164473-39-5, known as (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Insights and Synthesis

The molecular structure of (E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(oxolan-2-ylmethyl)prop-2-enamide is characterized by a conjugated enamide system, which plays a crucial role in its electronic properties and reactivity. The presence of a cyano group (CN) at the second position of the propenamide backbone introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain chemical transformations. Additionally, the substituents on the aromatic ring—specifically the hydroxyl (-OH) and methoxy (-OCH₃) groups—contribute to the molecule's hydrophilicity and potential for hydrogen bonding, which are essential for its interactions in biological systems.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate enamine precursors followed by cyclization or coupling reactions to achieve the desired enamide structure. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have significantly improved the efficiency and selectivity of these reactions, enabling researchers to explore new synthetic pathways for similar compounds.

Physical and Chemical Properties

From a physical standpoint, (E)-2-cyano...enamide exhibits distinct solubility characteristics due to its balanced distribution of polar and non-polar groups. Its melting point and boiling point are influenced by the interplay between hydrogen bonding interactions and van der Waals forces within the molecule. These properties make it suitable for various analytical techniques, including chromatography and spectroscopy, which are commonly employed to study its behavior under different conditions.

Chemically, this compound demonstrates reactivity towards nucleophilic attack at the alpha position of the enamide system, making it a valuable substrate in organic synthesis for constructing complex molecular frameworks. Recent studies have also highlighted its ability to participate in Michael addition reactions, further expanding its utility in synthetic chemistry.

Biological Activity and Applications

The biological activity of (E)-2-cyano...enamide has been extensively studied, particularly in the context of its potential as a therapeutic agent. Research indicates that this compound exhibits significant antioxidant properties, attributed to its ability to scavenge free radicals and inhibit oxidative stress-induced damage in cellular models. This makes it a promising candidate for applications in anti-inflammatory and neuroprotective therapies.

In addition to its antioxidant activity, (E)-2-cyano...enamide has shown potent inhibitory effects against certain enzymes implicated in disease pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions between (E)-2-cyano...enamide and target proteins at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity, paving the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (E)-2-cyano...enamide is crucial for ensuring sustainable practices in its production and use. Preliminary studies suggest that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in breaking down its complex structure into simpler byproducts.

Safety considerations also highlight the importance of handling this compound with appropriate precautions to minimize exposure risks during synthesis and experimentation. Occupational safety guidelines recommend using personal protective equipment (PPE) such as gloves, lab coats, and eye protection when working with this material.

Future Directions and Research Opportunities

The future of (E)-2-cyano...enamide lies in further exploration of its therapeutic potential through preclinical studies and clinical trials. Researchers are actively investigating its efficacy against chronic inflammatory diseases such as arthritis, Alzheimer's disease, and cardiovascular disorders.

Moreover, there is growing interest in leveraging green chemistry principles to develop eco-friendly synthesis routes for this compound. By incorporating renewable feedstocks and energy-efficient reaction conditions, scientists aim to reduce the environmental footprint associated with its production while maintaining high standards of quality control.

In conclusion, (E)-2-cyano...enamide, or CAS No 1164473-39-5, represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structural features, coupled with promising biological activity profiles, position it as a key player in advancing modern drug discovery efforts while addressing critical challenges related to environmental sustainability.